Cas no 394208-27-6 (3-Phenylpyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Phenylpyrazolo[1,5-a]pyrimidine
• CAS No: 394208-27-6
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD18800890
• CID: 1507716
• PubChem ID: 9877629
• Update Time: 2025-05-22

3-Phenylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-phenyl-
• 3-Phenylpyrazolo[1,5-a]pyrimidine
• AK402175
• DTXSID60432181
• SCHEMBL7112314
• MFCD18800890
• DS-13354
• AKOS027383948
• CS-0083444
• DB-344027
• C75000
• 394208-27-6
• Z1216819817

• MDL： MFCD18800890
• Inchi： 1S/C12H9N3/c1-2-5-10(6-3-1)11-9-14-15-8-4-7-13-12(11)15/h1-9H
• InChI Key： KJOHSRIBNZCJNM-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=C(C=N2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.07977
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2

Experimental Properties

• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Phenylpyrazolo[1,5-a]pyrimidine

3-Phenylpyrazolo[1,5-a]pyrimidine (CAS No. 394208-27-6): A Versatile Heterocyclic Compound with Promising Applications

3-Phenylpyrazolo[1,5-a]pyrimidine (CAS No. 394208-27-6) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This fused bicyclic system, consisting of a pyrazole ring annulated to a pyrimidine moiety with a phenyl substituent at the 3-position, represents an important scaffold in medicinal chemistry and materials science.

The growing interest in pyrazolo[1,5-a]pyrimidine derivatives stems from their diverse biological activities and their presence in several pharmacologically active compounds. Researchers have been particularly interested in exploring 3-phenyl substituted pyrazolopyrimidines as potential kinase inhibitors, with some derivatives showing promising activity against various disease targets. The compound's molecular formula C₁₂H₉N₃ and molecular weight of 195.22 g/mol make it an attractive building block for further chemical modifications.

Recent studies have highlighted the importance of 3-Phenylpyrazolo[1,5-a]pyrimidine in drug discovery programs, especially in the development of small molecule therapeutics for neurological disorders and inflammatory conditions. Its structural similarity to purine bases allows for interesting interactions with biological targets, while the phenyl group at the 3-position provides opportunities for structure-activity relationship (SAR) studies. The compound's moderate lipophilicity (predicted LogP ~2.5) and good solubility profile make it particularly interesting for pharmaceutical applications.

In material science, pyrazolo[1,5-a]pyrimidine derivatives have shown potential as organic semiconductors and luminescent materials. The 3-phenyl substituted variant exhibits interesting photophysical properties that could be exploited in organic light-emitting diodes (OLEDs) or as fluorescent probes. Researchers are actively investigating how modifications to the phenyl ring affect the compound's electronic properties and potential applications in optoelectronic devices.

The synthesis of 3-Phenylpyrazolo[1,5-a]pyrimidine typically involves cyclocondensation reactions starting from appropriate pyrazole precursors. Recent advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The development of efficient synthetic routes to pyrazolo[1,5-a]pyrimidine scaffolds has been a hot topic in organic chemistry, with several research groups publishing optimized procedures in the past five years.

From a commercial perspective, the demand for 3-Phenylpyrazolo[1,5-a]pyrimidine has been steadily increasing, particularly from pharmaceutical companies engaged in kinase inhibitor research. The compound serves as a valuable intermediate for the preparation of more complex molecules with potential therapeutic applications. Several specialty chemical suppliers now offer this compound in research quantities, with prices varying based on purity and scale.

Quality control of 394208-27-6 typically involves HPLC analysis, with purity specifications often exceeding 98% for research-grade material. The compound is generally stable under standard storage conditions (room temperature, protected from light and moisture), making it convenient for laboratory use. Researchers should be aware that some pyrazolo[1,5-a]pyrimidine derivatives may exhibit polymorphism, which could affect their physical properties and performance in various applications.

The future outlook for 3-Phenylpyrazolo[1,5-a]pyrimidine appears promising, with ongoing research exploring its potential in areas such as: targeted drug delivery systems, photoactive materials, and as a ligand in coordination chemistry. The compound's versatility and the ease with which its structure can be modified make it an attractive subject for continued investigation. As synthetic methods become more efficient and our understanding of structure-property relationships deepens, we can expect to see expanded applications for this interesting heterocyclic system.

For researchers working with pyrazolo[1,5-a]pyrimidine compounds, it's important to note that proper characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography (when possible) is essential for confirming structure and purity. The growing body of literature on 3-phenyl substituted heterocycles provides valuable reference data for comparison and method development. As with all research chemicals, appropriate safety precautions should be observed when handling this material.

The intellectual property landscape surrounding 3-Phenylpyrazolo[1,5-a]pyrimidine and its derivatives has become increasingly active, with numerous patent applications filed in recent years covering various therapeutic applications and material science uses. This reflects the compound's growing importance in both academic and industrial research settings. Researchers should conduct thorough patent searches before embarking on commercial development projects involving this scaffold.

In conclusion, 3-Phenylpyrazolo[1,5-a]pyrimidine (CAS No. 394208-27-6) represents an important and versatile heterocyclic compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with interesting physicochemical properties, make it a valuable building block for both medicinal chemistry and materials science applications. As research continues to uncover new properties and applications for this scaffold, its importance in scientific research is likely to grow even further in the coming years.